trans-3-Amino-1-Boc-4-ethoxypyrrolidine
Overview
Description
Molecular Structure Analysis
The molecular formula of “trans-3-Amino-1-Boc-4-ethoxypyrrolidine” is C9H18N2O3 . The average mass is 202.251 Da and the monoisotopic mass is 202.131744 Da .Physical And Chemical Properties Analysis
The physical form of “trans-3-Amino-1-Boc-4-ethoxypyrrolidine” is solid . It should be stored in a refrigerator .Scientific Research Applications
Comprehensive Analysis of Trans-3-Amino-1-Boc-4-ethoxypyrrolidine Applications
Drug Discovery and Development: Trans-3-Amino-1-Boc-4-ethoxypyrrolidine can serve as a key intermediate in the synthesis of various pharmacologically active molecules. Its structure allows for efficient exploration of pharmacophore space due to sp3 hybridization, contributing to the stereochemistry and increasing three-dimensional coverage .
Organic Synthesis: This compound is utilized in organic synthesis, particularly in the preparation of enantiopure compounds, which are crucial for creating specific drug isomers with desired biological activities .
Enzymatic Resolution: It can be used in enzymatic resolution processes to obtain enantiopure compounds, which are important for the synthesis of inhibitors with high specificity .
Chemoselective Protection: The Boc group (tert-butoxycarbonyl) in this compound is used for chemoselective protection of amines during synthesis, allowing for subsequent reactions without affecting the protected group .
Lead Compound Development: In medical research, it can act as a lead compound for novel therapeutic agents targeting various diseases, aiding in the early stages of drug design.
Continuous Flow Synthesis: The compound’s structure is suitable for continuous flow synthesis, which is an emerging field that offers advantages in terms of efficiency and scalability for pharmaceutical manufacturing .
Fluorine Chemistry: It may be involved in fluorine chemistry applications, particularly in the synthesis of fluorine-containing pharmaceuticals due to its potential to introduce ethoxy groups into molecules .
Catalyst and Solvent-Free Reactions: Its use extends to green chemistry approaches where it can participate in catalyst and solvent-free reactions, aligning with environmental sustainability goals .
Safety and Hazards
properties
IUPAC Name |
tert-butyl (3S,4S)-3-amino-4-ethoxypyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-5-15-9-7-13(6-8(9)12)10(14)16-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHDMKFDRCCQJTA-IUCAKERBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CN(CC1N)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO[C@H]1CN(C[C@@H]1N)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650619 |
Source
|
| Record name | tert-Butyl (3S,4S)-3-amino-4-ethoxypyrrolidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
708273-40-9 |
Source
|
| Record name | tert-Butyl (3S,4S)-3-amino-4-ethoxypyrrolidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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